4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine

• IUPAC Name: 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine
• InChI: InChI=1S/C11H15ClN4/c12-9-10(13)14-5-15-11(9)16-8-4-6-1-2-7(8)3-6/h5-8H,1-4H2,(H3,13,14,15,16)
• InChI Key: HNLJZHRNAVGMPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2NC3=NC=NC(=C3Cl)N
• Molecular Formula: C11H15ClN4
• Molecular Weight: 238.72 g/mol

Description

4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine, also known as BCHPD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine is not fully understood. However, it is believed to work by inhibiting specific enzymes that are involved in the growth and proliferation of cancer cells. Additionally, 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and protect neurons from oxidative stress. Additionally, animal studies have shown that 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine can improve cognitive function and reduce the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine is its high purity and ease of synthesis. This makes it an ideal compound for use in lab experiments. However, one limitation is the lack of knowledge about its long-term effects, which may limit its use in clinical applications.

Future Directions

There are several future directions for research on 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine. One area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand its mechanism of action and long-term effects. Finally, there is a need for clinical trials to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine is a promising compound with potential applications in the field of medicinal chemistry. Its unique structure and biochemical properties make it an ideal candidate for further research. However, more studies are needed to fully understand its mechanism of action and long-term effects. With continued research, 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine may one day become a valuable tool in the fight against cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine involves the reaction of 2-bicyclo[2.2.1]heptanone with 5-chloro-4,6-diaminopyrimidine in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields a high purity product.

Scientific Research Applications

4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine has shown significant potential in the field of medicinal chemistry. It has been studied for its anticancer properties and has been found to inhibit the growth of various cancer cell lines. Additionally, 4-N-(2-bicyclo[2.2.1]heptanyl)-5-chloropyrimidine-4,6-diamine has been shown to have neuroprotective effects and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.